Cas no 521-55-1 (Naphthalene,1-(3,4-dimethoxyphenyl)-1,2,3,4- tetrahydro-6,7-dimethoxy-2,3-dimethyl-,(1S,2R,3S)-)

• Product Name: Naphthalene,1-(3,4-dimethoxyphenyl)-1,2,3,4- tetrahydro-6,7-dimethoxy-2,3-dimethyl-,(1S,2R,3S)-
• CAS No: 521-55-1
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 374709
• PubChem ID: 193309
• Update Time: 2025-04-19

Naphthalene,1-(3,4-dimethoxyphenyl)-1,2,3,4- tetrahydro-6,7-dimethoxy-2,3-dimethyl-,(1S,2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-(3,4-dimethoxyphenyl)-1,2,3,4- tetrahydro-6,7-dimethoxy-2,3-dimethyl-,(1S,2R,3S)-
• isogalbulin
• 521-55-1
• (1s,2r,3s)-1-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1,2,3,4-tetrahydronaphthalene
• DTXSID80966458
• 1-(3,4-Dimethoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1,2,3,4-tetrahydronaphthalene

• Inchi： 1S/C22H28O4/c1-13-9-16-11-20(25-5)21(26-6)12-17(16)22(14(13)2)15-7-8-18(23-3)19(10-15)24-4/h7-8,10-14,22H,9H2,1-6H3/t13-,14+,22-/m0/s1
• InChI Key： WYBOVISLCPAJFV-VVYDWRJNSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)[C@H](C1C=CC(=C(C=1)OC)OC)[C@H](C)[C@@H](C)C2)OC

Computed Properties

• Exact Mass: 356.19884
• Monoisotopic Mass: 356.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.059
• Boiling Point: 455.3°Cat760mmHg
• Flash Point: 114.8°C
• Refractive Index: 1.528
• PSA: 36.92

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans